2-[benzyl(3,4-difluorobenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(3,4-difluorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C16H17F2NO/c17-15-7-6-14(10-16(15)18)12-19(8-9-20)11-13-4-2-1-3-5-13/h1-7,10,20H,8-9,11-12H2
• InChI Key: GNTOWMPKVJTUBJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC(=C(C=C2)F)F
• Molecular Formula: C16H17F2NO
• Molecular Weight: 277.31 g/mol

Description

"2-[benzyl(3,4-difluorobenzyl)amino]ethanol" is a compound involved in various chemical reactions and syntheses. Although specific studies directly on this compound are limited, similar benzylamines and aminobenzyl alcohols are used in organic synthesis, including the construction of complex molecular structures such as quinazolines and benzodiazepines, demonstrating the utility and relevance of related compounds in organic chemistry and material science.

Synthesis Analysis

The synthesis of compounds similar to "2-[benzyl(3,4-difluorobenzyl)amino]ethanol" often involves cascade reactions or multicomponent reactions. For example, the synthesis of quinazolines from 2-aminobenzyl alcohols and benzylamines through iron-catalyzed cascade reactions under aerobic conditions shows the complexity and efficiency of modern synthetic approaches (Gopalaiah, Saini, & Devi, 2017). These methods highlight the diversity in synthetic routes available for constructing benzylamine derivatives.

Molecular Structure Analysis

The molecular structure of compounds like "2-[benzyl(3,4-difluorobenzyl)amino]ethanol" involves complex interactions and functional groups. For instance, the structure determination of polyfluorodibenz[b,f][1,4]oxazepines from similar precursor molecules showcases the types of structures that can be derived from these compounds and provides insight into the potential geometry and electronic structure of related benzylamine compounds (Allaway, Daly, Nieuwenhuyzen, & Saunders, 2002).

Chemical Reactions and Properties

"2-[benzyl(3,4-difluorobenzyl)amino]ethanol" and its analogs participate in a variety of chemical reactions, reflecting their versatile chemical properties. For example, the formation of benzylidene compounds from aminobenzyl alcohols and their involvement in cyclization reactions indicate the reactivity of these compounds and their potential for creating complex molecular structures (Masesane, Muriithi, & Tabane, 2014).

Physical Properties Analysis

While specific information on "2-[benzyl(3,4-difluorobenzyl)amino]ethanol" is scarce, related compounds' physical properties, such as solubility, melting points, and boiling points, are crucial for understanding their behavior in different environments and reactions. The physical properties are determined by the molecular structure, polarity, and functional groups present in the compound.

Chemical Properties Analysis

The chemical properties of benzylamine derivatives, including their reactivity, stability, and interaction with other chemicals, are significant for their application in synthesis and material science. For instance, the photocatalytic oxidation of benzyl alcohol derivatives showcases the reactivity of such compounds under specific conditions, which might provide insights into the reactivity patterns of similar benzylamine derivatives (Higashimoto, Kitao, Yoshida, Sakura, Azuma, Ohue, & Sakata, 2009).